Cas no 90016-25-4 (Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-)

• Product Name: Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-
• CAS No: 90016-25-4
• MF: C₂₈H₂₀Br₂O₃
• MW: 564.26460647583
• CID: 796424
• PubChem ID: 58813192
• Update Time: 2025-04-19

Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-[4-[4-[2-(4-bromophenyl)acetyl]phenoxy]phenyl]ethanone
• 90016-25-4
• DTXSID50730305
• SCHEMBL14586714
• 1,1'-[Oxydi(4,1-phenylene)]bis[2-(4-bromophenyl)ethan-1-one]
• Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-

• Inchi： 1S/C28H20Br2O3/c29-23-9-1-19(2-10-23)17-27(31)21-5-13-25(14-6-21)33-26-15-7-22(8-16-26)28(32)18-20-3-11-24(30)12-4-20/h1-16H,17-18H2
• InChI Key： GDCHBPNXZZNDHO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(CC1C=CC(=CC=1)Br)=O)=O

Computed Properties

• Exact Mass: 563.97587g/mol
• Monoisotopic Mass: 561.97792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 43.4Ų